Cas no 2172632-57-2 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid
• CAS No: 2172632-57-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6561113
• PubChem ID: 165808358
• Update Time: 2025-05-21

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid
• EN300-1519883
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid
• 2172632-57-2

• Inchi： 1S/C25H28N2O5/c1-2-17(13-14-24(29)30)27-23(28)12-7-15-26-25(31)32-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-12,17,22H,2,13-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)/b12-7+
• InChI Key： UJNDUWLACHWAGC-KPKJPENVSA-N
• SMILES： O(C(NC/C=C/C(NC(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic Acid: A Comprehensive Overview

The compound with CAS No 2172632-57-2, commonly referred to as 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid, is a highly specialized molecule with significant applications in the field of organic chemistry and peptide synthesis. This compound is particularly notable for its structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide chemistry. The presence of this group, along with the but-2-enamido and hexanoic acid moieties, makes this compound a valuable tool in modern chemical research and synthesis.

Recent advancements in peptide synthesis have highlighted the importance of using efficient protecting groups like Fmoc to ensure precise control over the reaction process. The Fmoc group is widely recognized for its stability under basic conditions and its ability to be easily removed under acidic conditions, making it ideal for use in solid-phase peptide synthesis (SPPS). The integration of this group into the structure of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid underscores its potential as a versatile building block in the construction of complex peptides and proteins.

The but-2-enamido moiety within this compound adds another layer of functionality, enabling the molecule to participate in various chemical transformations. This moiety is particularly useful in reactions involving enamine chemistry, where it can act as a nucleophile or undergo cyclization to form rings. The combination of this functionality with the Fmoc group creates a unique chemical entity that is both reactive and controllable, making it an attractive candidate for researchers working on intricate molecular architectures.

Furthermore, the hexanoic acid component of this compound introduces additional versatility. Hexanoic acid derivatives are known for their ability to form amides and esters, which are essential intermediates in many organic syntheses. This makes 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid a valuable precursor for the synthesis of more complex molecules, including pharmaceutical agents and bioactive compounds.

Recent studies have also explored the application of this compound in drug delivery systems. Its unique structure allows for the development of targeted drug delivery vehicles, where the Fmoc group can serve as a protective shield during transit and release at specific sites within the body. This application highlights the potential of this compound in advancing medical treatments and improving therapeutic outcomes.

In addition to its practical applications, 4-4-{(9H-fluoren-9-yilmethoxycarbonyl}amino)buten-amidohexanoic acid has been the subject of numerous academic investigations. Researchers have delved into its synthetic pathways, stability under various conditions, and reactivity with different reagents. These studies have not only enhanced our understanding of this compound but have also paved the way for its use in novel chemical processes.

The synthesis of this compound typically involves multi-step procedures that require precise control over reaction conditions. Key steps often include the formation of the Fmoc group through nucleophilic acyl substitution and subsequent coupling reactions to introduce the buten-amido and hexanoic acid functionalities. The optimization of these steps has been a focus of recent research efforts, leading to more efficient and scalable synthetic routes.

Moreover, computational chemistry has played a significant role in elucidating the electronic properties and reactivity patterns of this compound. Advanced computational models have provided insights into its molecular interactions, helping researchers design more effective synthetic strategies and predict its behavior in different chemical environments.

In conclusion, 4-{(9H-fluorenemethoxycarbonyl} amino) buten-amidohexanoic acid (CAS No 217263257) stands as a testament to the ingenuity and precision required in modern organic chemistry. Its unique combination of functional groups makes it an invaluable tool for researchers across various disciplines, from peptide synthesis to drug delivery systems. As ongoing research continues to uncover new applications and optimize its use, this compound is poised to remain at the forefront of chemical innovation for years to come.